Cas no 64977-25-9 (Chrysene,12-methoxy-5-methyl-)

• Product Name: Chrysene,12-methoxy-5-methyl-
• CAS No: 64977-25-9
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 527440
• PubChem ID: 152757
• Update Time: 2025-04-19

Chrysene,12-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Chrysene,12-methoxy-5-methyl-
• 12-methoxy-5-methylchrysene

• Inchi： 1S/C20H16O/c1-13-11-14-7-3-4-8-15(14)18-12-19(21-2)16-9-5-6-10-17(16)20(13)18/h3-12H,1-2H3
• InChI Key： RMBKAVDXRULHKV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C3C=CC=CC3=CC(C)=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes